Cas no 152949-42-3 (2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-)

2-Cyclohexene-1,4-dione,2-methoxy-6-methyl- structure
152949-42-3 structure
Product Name:2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-
CAS No:152949-42-3
MF:C8H10O3
MW:154.163202762604
CID:99071
PubChem ID:5314914
Update Time:2025-04-18

2-Cyclohexene-1,4-dione,2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-
    • 2-Cyclohexene-1,4-dione,2-methoxy-6-methyl-(9CI)
    • 2-methoxy-6-methylcyclohex-2-ene-1,4-dione
    • 152949-42-3
    • DB-270016
    • 2-CYCLOHEXENE-1,4-DIONE, 2-METHOXY-6-METHYL-
    • Inchi: 1S/C8H10O3/c1-5-3-6(9)4-7(11-2)8(5)10/h4-5H,3H2,1-2H3
    • InChI Key: XDHHJKREDREUQY-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(CC(C)C1=O)=O

Computed Properties

  • Exact Mass: 154.063
  • Monoisotopic Mass: 154.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.4
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd